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Compound of Interest

Compound Name: Ethyl 2-amino-6-bromobenzoate

CAS No.: 153500-75-5

Cat. No.: B178098

Get Quote

Introduction & Synthetic Context
Ethyl 2-amino-6-bromobenzoate (CAS: 153500-75-5) is a densely functionalized aromatic

scaffold.[1][2][3] Its structural value lies in the "ortho-ortho" substitution pattern: the amino

group at position 2 and the bromine atom at position 6 flank the ester moiety.[1][2] This steric

crowding forces the ester group out of planarity, influencing both its reactivity and spectroscopic

signature.[1]

In drug discovery, this compound serves as a "bifunctional linchpin." The amino group functions

as a nucleophile, while the bromine atom serves as an electrophilic handle for palladium-

catalyzed cross-coupling (Suzuki, Buchwald-Hartwig) or cyclization reactions.[1][2]

Synthesis & Impurity Profile
To interpret spectroscopic data accurately, one must understand the synthesis.[1] The

compound is typically derived via Fischer esterification of 2-amino-6-bromobenzoic acid (CAS

20776-48-1).[1][2][3]

Primary Impurity: Unreacted acid (detectable by broad -COOH signal in
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H NMR >11 ppm).[1][2]

Regioisomeric Impurity: Ethyl 2-amino-4-bromobenzoate (arising from impure starting

material).[1][2] Distinguishing these isomers is critical and relies on coupling constants (

-values) in the aromatic region.[1][2]

Spectroscopic Characterization
Nuclear Magnetic Resonance ( H NMR)
The

H NMR spectrum is the definitive tool for structural validation.[1] The 1,2,3-trisubstituted
benzene ring creates a distinct "Doublet-Triplet-Doublet" pattern (often appearing as d-t-d or d-
dd-d depending on resolution).[1][2]

Solvent: CDCl

(Chloroform-d) is recommended to prevent exchange broadening of the amine protons.[1][2]

Data Assignment Table
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Position Group
Shift (

, ppm)
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y
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n
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(
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Structural
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Ar-H5
Aromatic

CH
7.15 – 7.25 Doublet (d) 1H

Ortho to Br

(Deshielde

d).[1][2][3]

Ar-H4
Aromatic

CH
6.95 – 7.05 Triplet (t) 1H

Meta to

both

substituent

s.[1][2][3]

Ar-H3
Aromatic

CH
6.60 – 6.70 Doublet (d) 1H

Ortho to

NH

(Shielded).

[1][2][3]

NH Amine 5.00 – 6.00
Broad

Singlet
2H -

Chemical

shift varies

with

concentrati

on/moistur

e.[1][2][3]

OCH Ester Ethyl 4.40 – 4.45 Quartet (q) 2H

Downfield

shift due to

ester

oxygen.[1]

[2][3]

CH Ester Ethyl 1.38 – 1.42 Triplet (t) 3H

Typical

terminal

methyl.[1]

[2][3]
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Critical Analysis: The key diagnostic is the chemical shift difference between H3 and H5.[1] H3

is significantly shielded (upfield, ~6.6 ppm) by the electron-donating amino group.[1] H5 is

deshielded (downfield, >7.1 ppm) by the electron-withdrawing bromine.[1] In the 2-amino-4-

bromo isomer, the coupling pattern changes to a doublet (

) and a meta-coupled doublet (

), lacking the clean triplet of the 2,6-isomer.[1][2]

Infrared Spectroscopy (FT-IR)
The IR spectrum confirms the functional groups and the steric environment of the carbonyl.[1]

Amine Stretching (

): Two bands (symmetric/asymmetric) at 3480 cm

and 3360 cm

.[1][2] The separation indicates a primary amine.[1]

Ester Carbonyl (

): A strong band at 1715–1725 cm

.[1][2]

Note: Typically, conjugated esters appear lower (~1690 cm

).[1] However, the bulky 2,6-disubstitution forces the carbonyl out of the aromatic plane,
reducing conjugation and shifting the frequency higher (back towards aliphatic ester
values).[1]

Aromatic C=C:1610, 1580 cm

.[1]
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C-O Stretch:1260–1280 cm

.[1][2]

Mass Spectrometry (MS)
Mass spectrometry provides confirmation of the bromine isotope pattern.[1]

Ionization Mode: ESI (+) or EI.

Molecular Ion (

): 243 / 245 (approximate m/z).[1]

Isotopic Pattern: A distinctive 1:1 ratio between the

and

peaks confirms the presence of a single Bromine atom (

Br and

Br).[1]

Fragmentation (EI):

Loss of Ethoxy group (

).[1][2]

Loss of CO (

) following ester cleavage.[1][2]

Experimental Protocols
Protocol A: NMR Sample Preparation for Regio-Purity
To ensure detection of the 4-bromo isomer.[1][2][3]

Mass: Weigh 10-15 mg of the sample into a clean vial.
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Solvent: Add 0.6 mL of CDCl

(neutralized with basic alumina if the amine is acid-sensitive, though typically stable).

Dissolution: Sonicate for 30 seconds to ensure complete homogeneity.

Acquisition:

Set relaxation delay (

) to

seconds to allow accurate integration of aromatic protons.

Acquire at least 64 scans to resolve minor isomeric impurity satellite peaks.[1]

Protocol B: HPLC Purity Assessment
Spectroscopy alone is insufficient for quantitative purity.[1]

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 4.6 x 150 mm, 5 µm).[1]

Mobile Phase A: Water + 0.1% Formic Acid.[1]

Mobile Phase B: Acetonitrile.[1]

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 254 nm (aromatic absorption) and 310 nm (specific to the aminobenzoate

chromophore).[1]

Visualization of Characterization Workflow
The following diagram illustrates the logical flow for synthesizing and validating Ethyl 2-amino-
6-bromobenzoate, highlighting the decision points for impurity identification.
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Figure 1: Characterization workflow emphasizing the critical NMR checkpoint for distinguishing

the 2,6-disubstituted product from potential 2,4-isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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